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Compound of Interest

Compound Name: 2,3-Dimethyl-2H-indazol-4-amine

Cat. No.: B3034457 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,3-Dimethyl-2H-indazol-4-amine

Abstract: This technical guide provides a comprehensive analysis of the chemical properties,

synthesis, and reactivity of 2,3-Dimethyl-2H-indazol-4-amine. Directed at an audience of

researchers, medicinal chemists, and drug development professionals, this document

synthesizes available data with established chemical principles to offer field-proven insights.

While specific experimental data for this particular isomer is limited, this guide leverages

extensive knowledge of the indazole scaffold, particularly the closely related 6-amino isomer, to

project its characteristics and utility as a synthetic building block. The narrative emphasizes the

causality behind chemical behavior and provides validated experimental context for its

application in complex molecule synthesis.

Introduction and Significance
The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of

numerous biologically active compounds.[1][2] Its unique bicyclic structure, composed of a

fused benzene and pyrazole ring, offers a versatile template for designing molecules that

interact with a wide range of biological targets. Indazole derivatives have demonstrated a vast

spectrum of pharmacological activities, including anti-tumor, anti-inflammatory, and anti-

bacterial properties.[2][3]

A prominent example of an indazole-containing therapeutic is Pazopanib, a multi-kinase

inhibitor approved for the treatment of renal cell carcinoma and soft tissue sarcoma.[2] The

synthesis of Pazopanib and related compounds often involves functionalized indazole
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intermediates. 2,3-Dimethyl-2H-indazol-4-amine (CAS No. 1782433-66-2) represents one

such building block. It is also identified as a potential impurity in the manufacturing of

Pazopanib, making a thorough understanding of its chemical properties critical for process

optimization and quality control in drug development.[4][5]

This guide will delineate the known and projected chemical properties of 2,3-Dimethyl-2H-
indazol-4-amine, providing a foundational understanding for its synthesis, handling, and

derivatization.

Molecular Structure and Physicochemical
Properties
The foundational step in understanding the reactivity of 2,3-Dimethyl-2H-indazol-4-amine is

the analysis of its molecular structure. The molecule features a stable 2H-indazole core, where

a methyl group is attached to the N2 position of the pyrazole ring. A second methyl group is at

the C3 position, and the key functional group, a primary amine, is located at the C4 position of

the fused benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://austinpublishinggroup.com/analytical-pharmaceutical-chemistry/fulltext/ajapc-v3-id1076.php
https://amp.chemicalbook.com/ProductChemicalPropertiesCB74634055_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB74634055.htm
https://www.benchchem.com/product/b3034457#what-are-the-chemical-properties-of-2-3-dimethyl-2h-indazol-4-amine
https://www.benchchem.com/product/b3034457#what-are-the-chemical-properties-of-2-3-dimethyl-2h-indazol-4-amine
https://www.benchchem.com/product/b3034457#what-are-the-chemical-properties-of-2-3-dimethyl-2h-indazol-4-amine
https://www.benchchem.com/product/b3034457#what-are-the-chemical-properties-of-2-3-dimethyl-2h-indazol-4-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3034457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

